Cas no 2138436-26-5 (2-[(4,4-Dimethylcyclohexyl)methyl]-3-(2,2-dimethylpropanamido)propanoic acid)

• Product Name: 2-[(4,4-Dimethylcyclohexyl)methyl]-3-(2,2-dimethylpropanamido)propanoic acid
• CAS No: 2138436-26-5
• MF: C₁₇H₃₁NO₃
• MW: 297.432945489883
• CID: 5895530
• PubChem ID: 165470050
• Update Time: 2025-05-24

2-[(4,4-Dimethylcyclohexyl)methyl]-3-(2,2-dimethylpropanamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1083105
• 2138436-26-5
• 2-[(4,4-dimethylcyclohexyl)methyl]-3-(2,2-dimethylpropanamido)propanoic acid
• 2-[(4,4-Dimethylcyclohexyl)methyl]-3-(2,2-dimethylpropanamido)propanoic acid

• Inchi： 1S/C17H31NO3/c1-16(2,3)15(21)18-11-13(14(19)20)10-12-6-8-17(4,5)9-7-12/h12-13H,6-11H2,1-5H3,(H,18,21)(H,19,20)
• InChI Key： TXSMOIJOCMENSG-UHFFFAOYSA-N
• SMILES： OC(C(CNC(C(C)(C)C)=O)CC1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 297.23039385g/mol
• Monoisotopic Mass: 297.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-[(4,4-Dimethylcyclohexyl)methyl]-3-(2,2-dimethylpropanamido)propanoic acid

2-[(4,4-Dimethylcyclohexyl)methyl]-3-(2,2-dimethylpropanamido)propanoic Acid: A Comprehensive Overview

The compound 2-[(4,4-Dimethylcyclohexyl)methyl]-3-(2,2-dimethylpropanamido)propanoic acid, identified by the CAS number 2138436-26-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological properties. Recent studies have highlighted its role in drug design and material science, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a cyclohexane ring substituted with two methyl groups at the 4-position. This substitution pattern contributes to the molecule's stability and enhances its interaction with biological systems. The presence of a propanoic acid group further adds functional versatility, enabling this compound to participate in a wide range of chemical reactions. The dimethylcyclohexyl moiety is particularly notable for its ability to modulate the physical properties of the molecule, such as solubility and lipophilicity, which are critical factors in drug delivery systems.

Recent advancements in synthetic chemistry have made it possible to produce this compound with high precision. Researchers have employed various strategies, including Suzuki coupling and esterification reactions, to synthesize this molecule efficiently. These methods not only ensure high yields but also maintain the integrity of the compound's functional groups. The synthesis process has been optimized to minimize environmental impact, aligning with the growing demand for sustainable chemical practices.

In terms of applications, this compound has shown remarkable potential in the field of pharmacology. Its ability to act as a bioisostere makes it an ideal candidate for modifying existing drugs to improve their efficacy and reduce side effects. For instance, studies have demonstrated that this compound can enhance the bioavailability of certain medications by altering their absorption profiles. Additionally, its role as a chiral auxiliary in asymmetric synthesis has opened new avenues for producing enantiomerically pure compounds, which are crucial for modern drug development.

The dimethylcyclohexyl group also plays a pivotal role in enhancing the compound's pharmacokinetic properties. Research indicates that this substitution pattern can significantly prolong the molecule's half-life in biological systems, thereby reducing dosing frequency and improving patient compliance. Furthermore, the propanoic acid moiety contributes to hydrogen bonding capabilities, which are essential for interactions within biological membranes.

In material science, this compound has been explored as a building block for advanced polymers and surfactants. Its unique combination of hydrophilic and hydrophobic groups allows it to function as an effective emulsifier or stabilizer in various formulations. Recent studies have focused on its application in drug delivery systems, where it serves as a carrier for poorly soluble drugs, enhancing their solubility and bioavailability.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradability, making it suitable for applications where environmental safety is a priority.

In conclusion, 2-[(4,4-Dimethylcyclohexyl)methyl]-3-(2,2-dimethylpropanamido)propanoic acid, with its CAS number 2138436-26-5, represents a versatile molecule with diverse applications across multiple disciplines. Its structural features and functional groups make it an invaluable tool in drug design, material science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.